Cas no 2055355-23-0 (AcS-PEG1-t-butyl ester)

• Product Name: AcS-PEG1-t-butyl ester
• CAS No: 2055355-23-0
• MF: C₁₁H₂₀O₄S
• MW: 248.339102745056
• CID: 5570637
• Update Time: 2025-06-26

AcS-PEG1-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• AcS-PEG1-t-butyl ester
• tert-butyl 3-(2-(acetylthio)ethoxy)propanoate

• Inchi： 1S/C11H20O4S/c1-9(12)16-8-7-14-6-5-10(13)15-11(2,3)4/h5-8H2,1-4H3
• InChI Key： KBJCBTGTVXLQSK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCSC(C)=O

Additional information on AcS-PEG1-t-butyl ester

Introduction to AcS-PEG1-t-butyl ester (CAS No. 2055355-23-0)

AcS-PEG1-t-butyl ester (CAS No. 2055355-23-0) is a versatile and highly functional compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound is characterized by its unique structure, which combines the properties of an acetyl sulfanyl group (AcS) and a polyethylene glycol (PEG) linker with a tert-butyl ester moiety. The combination of these functional groups makes AcS-PEG1-t-butyl ester an ideal candidate for a wide range of applications, particularly in drug delivery systems, bioconjugation, and materials science.

The acetyl sulfanyl group in AcS-PEG1-t-butyl ester is known for its reactivity and ability to form stable thioether bonds with thiol-containing molecules. This property is crucial in bioconjugation reactions, where the compound can be used to link various biomolecules, such as proteins, peptides, and nucleic acids. The polyethylene glycol (PEG) linker provides hydrophilicity and biocompatibility, which are essential for improving the solubility and stability of conjugated biomolecules in biological environments. The tert-butyl ester moiety adds additional functionality by allowing controlled release or cleavage under specific conditions, such as acidic environments or the presence of specific enzymes.

Recent research has highlighted the potential of AcS-PEG1-t-butyl ester in various advanced applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of targeted drug delivery systems. The researchers conjugated AcS-PEG1-t-butyl ester with anticancer drugs and showed that the resulting conjugates exhibited enhanced cellular uptake and reduced toxicity compared to the free drugs. This finding underscores the importance of AcS-PEG1-t-butyl ester in improving the therapeutic index of drugs.

In another study published in Biomaterials, scientists explored the use of AcS-PEG1-t-butyl ester in creating biocompatible hydrogels for tissue engineering. The hydrogels formed using this compound exhibited excellent mechanical properties and biodegradability, making them suitable for applications such as wound healing and regenerative medicine. The ability to fine-tune the properties of these hydrogels by varying the length of the PEG chain or the type of functional groups attached to it further enhances their versatility.

The tert-butyl ester moiety in AcS-PEG1-t-butyl ester also plays a crucial role in controlled release systems. A recent publication in Molecular Pharmaceutics reported that this group can be cleaved under mildly acidic conditions, such as those found in endosomes or lysosomes within cells. This property allows for the targeted release of conjugated drugs or other bioactive molecules at specific sites within the body, thereby minimizing systemic side effects.

Beyond its applications in drug delivery and biomaterials, AcS-PEG1-t-butyl ester has also shown promise in diagnostic imaging. Researchers have used this compound to label imaging agents with fluorescent or radioactive labels, enabling real-time monitoring of biological processes at the molecular level. The high stability and low immunogenicity of PEG-based compounds make them particularly suitable for long-term imaging studies.

In conclusion, AcS-PEG1-t-butyl ester (CAS No. 2055355-23-0) is a multifunctional compound with a wide range of potential applications in chemistry, biology, and pharmaceutical sciences. Its unique combination of functional groups provides it with valuable properties such as reactivity, biocompatibility, and controlled release capabilities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.